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Compound of Interest

Compound Name: UCM 549

Cat. No.: B15619186 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for UCM 549 (CAS 753502-19-1) was not

publicly available at the time of this research. The following guidance is based on general

principles for handling research chemicals with unknown toxicological properties. It is

imperative for all users to obtain a comprehensive SDS from their chemical supplier prior to any

handling, storage, or disposal of this compound. This information should be used to

supplement, not replace, a formal risk assessment conducted by qualified personnel.

For researchers, scientists, and drug development professionals, ensuring a robust safety

protocol is paramount when working with novel chemical entities. UCM 549, identified as a

research chemical and a melatonin receptor antagonist, must be handled with the assumption

of potential hazards until comprehensive toxicological data is available.

Quantitative Safety Data
Without a specific SDS, quantitative data such as occupational exposure limits (OELs), toxicity

values (e.g., LD50), and other specific safety parameters for UCM 549 are not available. The

table below outlines the critical information that should be obtained from the supplier-specific

SDS.
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Data Point
Information to be Obtained
from SDS

General Guidance for
Unknown Compounds

GHS Hazard Classification
Pictograms, Signal Word,

Hazard Statements

Assume the compound is

hazardous.

Occupational Exposure Limits

Permissible Exposure Limit

(PEL), Threshold Limit Value

(TLV)

Handle in a manner to

minimize any exposure.

Toxicological Data

Acute Toxicity (Oral, Dermal,

Inhalation), Skin

Corrosion/Irritation,

Carcinogenicity, Mutagenicity,

Reproductive Toxicity

Treat as a potent compound

with unknown toxicological

effects.

Physical & Chemical

Properties

Appearance, Odor,

Melting/Boiling Point, Flash

Point, Solubility

This information is crucial for

safe handling and storage, and

for spill cleanup procedures.

Personal Protective Equipment (PPE)
A tiered approach to PPE selection is recommended, based on the specific procedures being

performed.

Risk Level Recommended PPE

Low Risk (e.g., handling sealed containers)
- Standard laboratory coat - Safety glasses with

side shields - Single pair of nitrile gloves

Medium Risk (e.g., preparing solutions in a fume

hood)

- Standard laboratory coat - Chemical splash

goggles - Double pair of nitrile gloves

High Risk (e.g., weighing powder, potential for

aerosol generation)

- Disposable lab gown or coveralls - Full-face

shield and chemical splash goggles - Double

pair of chemical-resistant gloves (e.g., nitrile) -

Consider respiratory protection (consult with

safety officer)
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Operational Plan: Handling and Disposal
Engineering Controls:

All work with UCM 549, especially the handling of solids and preparation of stock solutions,

should be conducted in a certified chemical fume hood.

Standard Operating Procedure:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Designate a specific area within the fume hood for the handling of UCM 549.

Weighing: If handling a solid, weigh the minimum amount necessary for the experiment. Use

of a containment system such as a glove bag or a balance enclosure within the fume hood is

recommended to prevent dispersal of the powder.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.

Post-Handling: After handling, decontaminate the work area. Remove and dispose of PPE in

the appropriate hazardous waste stream. Wash hands thoroughly.

Spill Response:

Small Spills: In a fume hood, absorb liquid spills with an inert absorbent material. For solid

spills, carefully wipe with a damp cloth to avoid creating dust. Place all cleanup materials in a

sealed container for hazardous waste disposal.

Large Spills: Evacuate the area and notify your institution's Environmental Health and Safety

(EHS) department immediately.

Disposal Plan:

All waste materials contaminated with UCM 549, including unused compound, solutions, and

contaminated labware and PPE, must be disposed of as hazardous chemical waste. Follow

all local, state, and federal regulations for hazardous waste disposal.
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Experimental Protocols
Specific experimental protocols for UCM 549 are not publicly available. When developing

protocols, a primary focus should be on minimizing the quantity of the compound used and

containing all potential sources of exposure.

Visualizations
The following diagram outlines the logical workflow for ensuring safety when handling a

research chemical with unknown hazards like UCM 549.
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Preparation Phase

Execution Phase

Post-Experiment Phase

Obtain SDS from Supplier

Conduct Risk Assessment

Develop Standard Operating Procedure (SOP)

Select Appropriate PPE

Utilize Engineering Controls
(e.g., Fume Hood)

Conduct Experiment per SOP

Decontaminate Work Area

Dispose of Hazardous Waste
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
UCM 549]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619186#personal-protective-equipment-for-
handling-ucm-549]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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